Cas no 2229282-05-5 (N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine
• CAS No: 2229282-05-5
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5914053
• PubChem ID: 165669344
• Update Time: 2025-06-30

N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine
• 2229282-05-5
• EN300-1825557

• Inchi： 1S/C13H19N/c1-9-7-10(2)12(11(3)8-9)13(14-4)5-6-13/h7-8,14H,5-6H2,1-4H3
• InChI Key： FFORFKSKQZKMKU-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C(C)=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine

Introduction to N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine (CAS No. 2229282-05-5)

N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2229282-05-5, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development. The molecular structure of this compound consists of a cyclopropane ring substituted with a phenyl group at the 1-position and a methyl group at the nitrogen atom, further modified by three methyl groups at the 2, 4, and 6 positions of the phenyl ring.

The significance of N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine lies in its potential role as a building block for more complex pharmacological agents. The cyclopropane moiety is known for its strained three-membered ring structure, which can enhance the bioactivity of molecules when incorporated into drug candidates. Additionally, the presence of multiple methyl groups on the phenyl ring suggests that this compound may exhibit favorable lipophilic properties, making it a promising candidate for oral administration and improved bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug design. Compounds like N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine are being explored for their ability to interact with biological targets in novel ways. For instance, studies have shown that the cyclopropane ring can influence the electronic properties of adjacent functional groups, potentially modulating receptor binding affinity and selectivity. This has opened up new avenues for developing treatments against various therapeutic targets.

In the context of current research, N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine has been investigated for its potential in addressing neurological disorders. The combination of lipophilicity and steric hindrance provided by its structure makes it an attractive candidate for modulating neurotransmitter systems. Preliminary studies suggest that derivatives of this compound may exhibit properties similar to known anxiolytics and antidepressants, although further research is needed to fully elucidate its pharmacological profile.

The synthesis of N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine presents unique challenges due to the complexity of its molecular framework. However, modern synthetic techniques have made significant strides in facilitating the preparation of such compounds. Catalytic methods and transition-metal-catalyzed reactions have been particularly useful in constructing the cyclopropane ring and introducing the necessary substituents. These advances have not only improved yield but also reduced the environmental impact of synthetic processes.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the interactions between N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine and biological targets. These simulations have helped researchers predict binding affinities and optimize lead structures before moving into costly wet-lab experiments. The integration of machine learning algorithms has further enhanced these predictions by identifying patterns in molecular interactions that may not be apparent through traditional methods.

The future prospects for N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine are promising as more data becomes available on its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery process by leveraging shared resources and expertise. Additionally, regulatory agencies are increasingly supportive of innovative drug development approaches that incorporate novel chemical entities like this one.

In conclusion, N-methyl-1-(2,4,6-trimethylphenyl)cyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. As research continues to uncover new insights into its properties and interactions with biological systems, this compound is poised to play a crucial role in the development of next-generation medications.